Cas no 1805346-85-3 (2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride
• CAS No: 1805346-85-3
• MF: C₇H₂BrClF₂INO
• MW: 396.355159282684
• CID: 4862708
• Update Time: 2025-06-08

2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride

• Inchi： 1S/C7H2BrClF2INO/c8-5-4(7(10)11)2(6(9)14)1-3(12)13-5/h1,7H
• InChI Key： AOECERMRBNBDRV-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)Cl)=C(C(=N1)Br)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride

Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride (CAS No. 1805346-85-3)

2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride (CAS No. 1805346-85-3) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique multifunctional molecular structure, serves as a critical intermediate in the synthesis of bioactive molecules. Its bromo, iodo, and difluoromethyl substituents enhance its reactivity, making it invaluable for cross-coupling reactions and selective functionalization in drug discovery pipelines.

In recent years, the demand for halogenated heterocycles like 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its potential for creating targeted kinase inhibitors and antiviral agents, aligning with trends in precision medicine and pandemic preparedness. The compound’s carbonyl chloride group further enables facile conjugation with amines or alcohols, a feature exploited in prodrug design and bioconjugation strategies.

The synthesis of CAS No. 1805346-85-3 involves meticulous control of reaction conditions to preserve its halogen-rich scaffold. Analytical techniques such as NMR spectroscopy and HPLC-MS are essential for verifying its purity, a topic frequently queried in scientific forums. Its stability under inert atmospheres and compatibility with Pd-catalyzed reactions are often highlighted in patent literature, reflecting its industrial relevance.

From an SEO perspective, users frequently search for "synthetic routes for iodopyridine derivatives" or "applications of difluoromethyl in drug design," underscoring the need for detailed technical insights. Environmental considerations also drive interest in green chemistry alternatives for halogenated compounds, though 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride remains irreplaceable in high-value applications due to its unmatched reactivity.

In summary, 2-Bromo-3-(difluoromethyl)-6-iodopyridine-4-carbonyl chloride exemplifies the intersection of structural complexity and functional versatility. Its role in accelerating medicinal chemistry projects and addressing global health challenges ensures its prominence in both academic and industrial settings. Future research may explore its utility in biomaterials or catalysis, further expanding its scientific footprint.